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Compound of Interest

Compound Name: 2-(Phenoxymethyl)benzoic acid

Cat. No.: B1294468 Get Quote

Health and Safety Data Sheet: 2-
(Phenoxymethyl)benzoic Acid
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

for 2-(Phenoxymethyl)benzoic acid (CAS No. 724-98-1). The information is compiled from

various sources to ensure a thorough understanding of its properties, hazards, and handling

procedures. This document is intended for professionals in research, and drug development

who may handle or be exposed to this compound.

Chemical and Physical Properties
2-(Phenoxymethyl)benzoic acid is a white to off-white solid organic compound.[1] It is

characterized by a benzoic acid moiety substituted with a phenoxymethyl group.[1] While

soluble in organic solvents, its solubility in water is limited.[1]

Table 1: Physical and Chemical Properties of 2-(Phenoxymethyl)benzoic acid
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Property Value Source

CAS Number 724-98-1 [1][2][3][4][5][6]

Molecular Formula C14H12O3 [1][2][3]

Molecular Weight 228.24 g/mol [2]

Appearance
White to Orange to Green

powder to crystal
[4]

Melting Point 126.0 to 129.0 °C [4]

Synonyms
α-Phenoxy-o-toluic Acid, 2-

(Phenoxymethyl)Benzoate
[1][4][5]

Hazard Identification and Classification
Based on available data, 2-(Phenoxymethyl)benzoic acid is classified as a hazardous

substance. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard statements based on aggregated data.

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/724-98-1/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Phenoxymethyl_benzoic-acid
https://www.fishersci.com/shop/products/2-phenoxymethyl-benzoic-acid-98-thermo-scientific/AAB2519403
https://www.tcichemicals.com/US/en/p/P0905
https://www.spectrumchemical.com/media/sds/TCI-P0905.pdf
https://www.alfachemch.com/showroom/cas-724-98-1/
https://cymitquimica.com/cas/724-98-1/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Phenoxymethyl_benzoic-acid
https://www.fishersci.com/shop/products/2-phenoxymethyl-benzoic-acid-98-thermo-scientific/AAB2519403
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Phenoxymethyl_benzoic-acid
https://www.tcichemicals.com/US/en/p/P0905
https://www.tcichemicals.com/US/en/p/P0905
https://cymitquimica.com/cas/724-98-1/
https://www.tcichemicals.com/US/en/p/P0905
https://www.spectrumchemical.com/media/sds/TCI-P0905.pdf
https://www.benchchem.com/product/b1294468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement Source

Acute toxicity, oral Category 4
H302: Harmful if

swallowed
[2]

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation
[2][3][5]

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation
[2][3][5]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

Category 3
H335: May cause

respiratory irritation
[2][3]

Hazardous to the

aquatic environment,

acute hazard

-
H400: Very toxic to

aquatic life
[2]

Pictograms:

alt text

alt text

Signal Word: Warning [5]

Toxicological Information
Detailed toxicological studies specifically for 2-(Phenoxymethyl)benzoic acid are limited. The

hazard classifications are based on data from suppliers and aggregated sources. For context,

data on the related compound, benzoic acid, indicates low acute toxicity. For instance, the oral

LD50 of benzoic acid in rats is reported to be 1700 mg/kg. [7]However, direct extrapolation of

this data to 2-(Phenoxymethyl)benzoic acid is not scientifically valid and should be treated

with caution.

Acute Effects:
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Oral: Harmful if swallowed. [2]* Skin: Causes skin irritation. [2][3][5]* Eye: Causes serious

eye irritation. [2][3][5]* Inhalation: May cause respiratory irritation. [2][3] Chronic Effects: No

data is available on the chronic effects, carcinogenicity, mutagenicity, or reproductive toxicity

of 2-(Phenoxymethyl)benzoic acid.

Experimental Protocols
Specific experimental protocols for the toxicological assessment of 2-
(Phenoxymethyl)benzoic acid are not publicly available. The hazard classifications provided

by suppliers are likely based on standardized tests, such as those outlined by the Organisation

for Economic Co-operation and Development (OECD) for chemical safety testing.

For instance, skin and eye irritation potential are typically assessed using in vivo methods like

the Draize test in rabbits, or increasingly, using validated in vitro alternatives. Acute oral toxicity

is often determined through studies that establish the median lethal dose (LD50).

First Aid Measures
In case of exposure to 2-(Phenoxymethyl)benzoic acid, the following first aid measures are

recommended:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice or

attention. Take off contaminated clothing and wash it before reuse. [5]* If in eyes: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing. If eye irritation persists, get medical advice or attention. [5]* If inhaled:

Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.

If swallowed: Call a doctor if you feel unwell. Rinse mouth. [8]

Handling and Storage
Handling:

Wash hands and face thoroughly after handling. [5]* Wear protective gloves and eye

protection. [5]* Use in a well-ventilated area. [8]* Avoid breathing dust. [8] Storage:
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Keep container tightly closed. [5]* Store in a cool and dark place. [5]* Store away from

incompatible materials such as oxidizing agents. [5]

Ecological Information
Information on the environmental fate and effects of 2-(Phenoxymethyl)benzoic acid is

limited. The GHS classification indicates that it is very toxic to aquatic life. [2]Care should be

taken to prevent its release into the environment.

Studies on the related compound, benzoic acid, show that it is biodegradable. [9][10]However,

its presence in aquatic ecosystems can still have an impact. [11][12]The potential for

bioaccumulation of 2-(Phenoxymethyl)benzoic acid has not been determined.

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of hazard identification and the recommended

workflow for safe handling of 2-(Phenoxymethyl)benzoic acid.

2-(Phenoxymethyl)benzoic acid
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Caption: Hazard Identification Flowchart for 2-(Phenoxymethyl)benzoic acid.
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Handling 2-(Phenoxymethyl)benzoic acid

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Eye Protection) Ensure Adequate Ventilation

Perform Handling Procedure

Spill or Emergency?

Follow Spill Cleanup Protocol

Yes

Dispose of Waste Properly

No

Administer First Aid

Decontaminate Work Area
& Wash Hands

End of Procedure

Click to download full resolution via product page

Caption: Recommended Safe Handling Workflow.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should always consult the official Safety Data Sheet from

the supplier before handling this chemical and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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